Cas no 41820-22-8 (Allyl thiopropionate)
Allyl thiopropionate is an organosulfur compound characterized by its distinctive thioester functional group, combining allyl and propionate moieties. This chemical is primarily utilized in organic synthesis and flavor/fragrance applications due to its reactive allyl group and sulfur-containing structure, which contribute to unique reactivity profiles and aroma characteristics. Its key advantages include versatility as a building block in thioesterification reactions and its role in producing sulfur-containing heterocycles. The compound's stability under controlled conditions and compatibility with various catalytic systems make it a practical choice for specialized synthetic pathways. In industrial settings, it serves as an intermediate for agrochemicals and pharmaceuticals, offering efficient functional group transformations.
Allyl thiopropionate structure
Product Name:Allyl thiopropionate
Allyl thiopropionate Chemical and Physical Properties
Names and Identifiers
-
- Allyl thiopropionate
- S-Allyl thiopropionate
- Allyl thioproiOnate
- Allylthiopropionat
- FEMA 3329
- Propanethioic acid,S-2-propenyl ester
- S-Allyl propanethioate
- THIOACRYLIC PROPIONATE
- ALLYL THIOPROPIONATE [FHFI]
- FEMA No. 3329
- SCHEMBL1532458
- DTXSID20866064
- Propanethioic acid, S-2-propenyl ester
- S-Allyl propanethioate #
- PROPANETHIOIC ACID, S-2-PROPEN-1-YL ESTER
- S-Prop-2-en-1-yl propanethioate
- UNII-95HUD1BW6G
- GKRISGLFPMFKSX-UHFFFAOYSA-N
- S-prop-2-enyl propanethioate
- 95HUD1BW6G
- 1-(prop-2-en-1-ylsulfanyl)propan-1-one
- S-2-Propenyl propanethioate
- 41820-22-8
- AKOS015950853
- MFCD00040064
- NS00121640
- Q27271792
-
- MDL： MFCD00040064
- Inchi： 1S/C6H10OS/c1-3-5-8-6(7)4-2/h3H,1,4-5H2,2H3
- InChI Key： GKRISGLFPMFKSX-UHFFFAOYSA-N
- SMILES： S(CC=C)C(CC)=O
Computed Properties
- Exact Mass: 130.04500
- Monoisotopic Mass: 130.04523611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 88.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.4Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
Experimental Properties
- Color/Form: liquid
- Density: 0.965
- Flash Point: 48 ºC
- Refractive Index: 1.482
- PSA: 42.37000
- LogP: 1.84220
- Solubility: Insoluble in water
- FEMA: 3329 | ALLYL THIOPROPIONATE
Allyl thiopropionate Security Information
- Hazardous Material transportation number：UN 1993 3/PG 3
- WGK Germany：3
- Hazard Category Code： R10;R36/37/38
- Safety Instruction： S16-S26-S36/37/39
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：3
- Safety Term：3
- Packing Group：III
- Risk Phrases：R10; R36/37/38
- HazardClass：3
- PackingGroup：III
Allyl thiopropionate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Allyl thiopropionate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B22532-2.5g |
S-Allyl thiopropionate, 99% |
41820-22-8 | 99% | 2.5g |
￥435.00 | 2023-02-27 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B22532-10g |
S-Allyl thiopropionate, 99% |
41820-22-8 | 99% | 10g |
￥1244.00 | 2023-02-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1536164-2.5g |
S-allyl propanethioate |
41820-22-8 | 98% | 2.5g |
￥793.00 | 2024-05-14 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-272299-2.5g |
S-Allyl thiopropionate, |
41820-22-8 | 2.5g |
￥587.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-272299-2.5 g |
S-Allyl thiopropionate, |
41820-22-8 | 2.5 g |
￥587.00 | 2023-07-10 |
Allyl thiopropionate Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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